Cas no 2163761-44-0 (trans-2-(2-Phenyl-1H-imidazol-1-yl)cyclobutan-1-ol)

• Product Name: trans-2-(2-Phenyl-1H-imidazol-1-yl)cyclobutan-1-ol
• CAS No: 2163761-44-0
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5040901
• Update Time: 2025-05-23

trans-2-(2-Phenyl-1H-imidazol-1-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(2-phenyl-1H-imidazol-1-yl)cyclobutan-1-ol
• (1R,2R)-2-(2-phenylimidazol-1-yl)cyclobutan-1-ol
• trans-2-(2-Phenyl-1H-imidazol-1-yl)cyclobutan-1-ol

• Inchi： 1S/C13H14N2O/c16-12-7-6-11(12)15-9-8-14-13(15)10-4-2-1-3-5-10/h1-5,8-9,11-12,16H,6-7H2/t11-,12-/m1/s1
• InChI Key： KNDWHJUGYWCRKT-VXGBXAGGSA-N
• SMILES： O[C@@H]1CC[C@H]1N1C=CN=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.5
• Topological Polar Surface Area: 38

Additional information on trans-2-(2-Phenyl-1H-imidazol-1-yl)cyclobutan-1-ol

trans-2-(2-Phenyl-1H-imidazol-1-yl)cyclobutan-1-ol: A Comprehensive Overview

trans-2-(2-Phenyl-1H-imidazol-1-yl)cyclobutan-1-ol, also known by its CAS number CAS No 2163761-44-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries.

The molecular structure of trans-2-(2-phenyl-1H-imidazol-1-yl)cyclobutan-1-ol is characterized by a cyclobutane ring fused with an imidazole moiety, which is further substituted with a phenyl group. This configuration imparts the compound with unique electronic and steric properties, making it a valuable candidate for exploring novel chemical reactions and material assemblies.

In recent studies, researchers have focused on the synthesis and characterization of this compound, particularly its optical properties and reactivity under various conditions. The imidazole ring, being aromatic and electron-deficient, plays a crucial role in determining the compound's reactivity towards nucleophilic attacks and electrophilic substitutions.

The phenyl group attached to the imidazole ring enhances the compound's stability and solubility in organic solvents, which is advantageous for its use in organic synthesis and catalysis. Moreover, the cyclobutane ring introduces strain into the molecule, which can be exploited to induce specific reactivity patterns in chemical transformations.

Preliminary research has indicated that this compound exhibits potential as a building block for constructing more complex molecular architectures, such as polycyclic compounds and functional materials. Its ability to form hydrogen bonds due to the hydroxyl group further expands its utility in supramolecular chemistry.

In terms of applications, trans-2-(2-phenyl-1H-imidazol-1-yl)_{cyclobutan – – –} ^{– – –} – – –

The compound's stability under thermal and photochemical conditions has been evaluated, revealing its suitability for high-throughput screening in drug discovery processes. Additionally, its ability to act as a ligand in metal complexes has opened new avenues for exploring coordination chemistry.

In conclusion, CAS No 2163761- strong > is a versatile compound with promising applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in contemporary chemical research.